Salt Form vs. Free Base: Molecular Weight and Solubility Impact
The hydrochloride salt (MW 237.83 g/mol) provides a precisely defined stoichiometric unit with a chloride counterion, yielding one hydrogen-bond donor (piperidinium N–H) and two hydrogen-bond acceptors . In contrast, the free base 2-(2-[(2-Methylpropyl)sulfanyl]ethyl)piperidine (CAS 1249984-04-0) has a molecular weight of 201.37 g/mol and lacks the chloride counterion, which alters its protonation state, aqueous solubility profile, and the molar equivalents required in reactions . The salt form is generally preferred in aqueous-phase biological assays and hydrochloride-sensitive coupling reactions, while the free base may be more suitable for anhydrous organic transformations.
| Evidence Dimension | Molecular weight and salt-form properties |
|---|---|
| Target Compound Data | MW 237.83 g/mol; C₁₁H₂₄ClNS; hydrochloride salt; H-Bond Donors: 1 (as reported by Leyan) |
| Comparator Or Baseline | Free base (CAS 1249984-04-0): MW 201.37 g/mol; C₁₁H₂₃NS; H-Bond Donors: 1 (neutral amine) |
| Quantified Difference | ΔMW = 36.46 g/mol (equal to HCl); physical state and water solubility differ qualitatively |
| Conditions | Standard chemical identity comparison; purity specifications typically 95% for both forms from commercial suppliers |
Why This Matters
Procurement decisions must specify the salt form because the 36.46 Da mass difference and the presence of the chloride counterion affect molar calculations for biological assays and stoichiometric reagent ratios in synthesis.
